Cas no 2349352-61-8 (N-Fmoc-2-fluoro-4-trifluoromethyl-L-phenylalanine)

• Product Name: N-Fmoc-2-fluoro-4-trifluoromethyl-L-phenylalanine
• CAS No: 2349352-61-8
• MF: C₂₅H₁₉F₄NO₄
• MW: 473.416280984879
• CID: 4743079
• Update Time: 2025-05-19

N-Fmoc-2-fluoro-4-trifluoromethyl-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-2-fluoro-4-trifluoromethyl-L-phenylalanine
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-fluoro-4-(trifluoromethyl)phenyl)propanoic acid

• Inchi： 1S/C25H19F4NO4/c26-21-12-15(25(27,28)29)10-9-14(21)11-22(23(31)32)30-24(33)34-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,12,20,22H,11,13H2,(H,30,33)(H,31,32)/t22-/m0/s1
• InChI Key： YSTPNCXRLDVSNN-QFIPXVFZSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 710
• XLogP3: 5.6
• Topological Polar Surface Area: 75.6

Additional information on N-Fmoc-2-fluoro-4-trifluoromethyl-L-phenylalanine

N-Fmoc-2-fluoro-4-trifluoromethyl-L-phenylalanine: A Comprehensive Overview

The compound with CAS No 2349352-61-8, commonly referred to as N-Fmoc-2-fluoro-4-trifluoromethyl-L-phenylalanine, is a highly specialized amino acid derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and peptide synthesis. This compound is a modified version of phenylalanine, a naturally occurring amino acid, with the addition of a fluoro group at the 2-position and a trifluoromethyl group at the 4-position on the aromatic ring. The N-Fmoc (9-fluorenylmethyloxycarbonyl) protecting group further enhances its utility in peptide synthesis by providing excellent stability during reaction conditions.

N-Fmoc-2-fluoro-4-trifluoromethyl-L-phenylalanine is synthesized through a multi-step process that involves precise control over stereochemistry and functional group compatibility. The introduction of fluorine atoms at specific positions on the aromatic ring not only modifies the physical and chemical properties of the molecule but also imparts unique biological activities. Recent studies have highlighted its potential as a building block in the development of bioactive peptides and small molecules with applications in drug discovery.

One of the most notable features of this compound is its role in peptide synthesis. The N-Fmoc group serves as a reliable protecting group for the amino terminus, ensuring selective reactivity during solid-phase synthesis. This makes N-Fmoc-2-fluoro-4-trifluoromethyl-L-phenylalanine an invaluable tool in the construction of complex peptide sequences with high fidelity. Additionally, the fluorinated substituents on the aromatic ring contribute to enhanced metabolic stability and bioavailability, making it a promising candidate for therapeutic applications.

Recent advancements in medicinal chemistry have further underscored the importance of N-Fmoc-2-fluoro-4-trifluoromethyl-L-phenylalanine in drug design. Researchers have explored its potential as a component in peptide-based drugs targeting various diseases, including cancer and neurodegenerative disorders. The fluorinated groups not only improve pharmacokinetic properties but also enable precise modulation of bioactivity through fine-tuning of molecular interactions.

In conclusion, N-Fmoc-2-fluoro-4-trifluoromethyl-L-phenylalanine stands out as a versatile and innovative amino acid derivative with wide-ranging applications in peptide synthesis and drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern therapeutic development.